Cas no 1513-50-4 (2-Nitro-4-(trifluoromethyl)phenylhydrazine)

• Product Name: 2-Nitro-4-(trifluoromethyl)phenylhydrazine
• CAS No: 1513-50-4
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• MDL: MFCD00622442
• CID: 225649
• PubChem ID: 3838097
• Update Time: 2025-07-02

2-Nitro-4-(trifluoromethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethyl)phenylhydrazine
• (2-NITRO-4-TRIFLUOROMETHYL-PHENYL)-HYDRAZINE
• [2-nitro-4-(trifluoromethyl)phenyl]hydrazine
• Hydrazine,[2-nitro-4-(trifluoromethyl)phenyl]-
• 2-Nitro-4-trifluoromethylphenylhydrazin
• 2-nitro-4-trifluoromethylphenylhydrazine
• 4-hydrazino-3-nitrobenzotrifluoride
• 4-trifluoromethyl-2-nitrophenylhydrazine
• TIMTEC-BB SBB001768
• 9H-024
• FT-0633620
• (2-nitro-4-(trifluoromethyl)phenyl)hydrazine
• 1-[2-Nitro-4-(trifluoromethyl)phenyl]hydrazine #
• SB77031
• Hydrazine, [2-nitro-4-(trifluoromethyl)phenyl]-
• SCHEMBL9210909
• EN300-03660
• 1513-50-4
• DTXSID10397130
• AKOS000116221
• Hydrazine, 4-trifluoromethyl-2-nitrophenyl-
• Z56922128
• MFCD00622442
• DB-016345
• BBL022208
• STK731597

• MDL： MFCD00622442
• Inchi： 1S/C7H6F3N3O2/c8-7(9,10)4-1-2-5(12-11)6(3-4)13(14)15/h1-3,12H,11H2
• InChI Key： WJBJSMUUWDXKBR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NN)(F)F

Computed Properties

• Exact Mass: 221.04100
• Monoisotopic Mass: 221.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.87000
• LogP: 3.19570

2-Nitro-4-(trifluoromethyl)phenylhydrazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Nitro-4-(trifluoromethyl)phenylhydrazine

Comprehensive Guide to 2-Nitro-4-(trifluoromethyl)phenylhydrazine (CAS No. 1513-50-4): Properties, Applications, and Industry Insights

2-Nitro-4-(trifluoromethyl)phenylhydrazine (CAS No. 1513-50-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial processes. This aromatic hydrazine derivative features a nitro group and a trifluoromethyl group attached to a phenyl ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₆F₃N₃O₂, highlights its potential for high reactivity and selectivity in various reactions.

In recent years, the demand for nitroarylhydrazines like 2-Nitro-4-(trifluoromethyl)phenylhydrazine has surged due to their role in developing advanced materials and pharmaceuticals. Researchers frequently search for "synthesis of trifluoromethylphenylhydrazine derivatives" or "applications of nitroarylhydrazines in medicinal chemistry," reflecting growing interest in its functional groups. The compound’s electron-withdrawing properties make it particularly useful in designing catalysts and ligands for asymmetric synthesis, a hot topic in green chemistry.

From an industrial perspective, CAS 1513-50-4 is often employed in the production of dyes, agrochemicals, and specialty polymers. Its trifluoromethyl group enhances thermal stability and lipophilicity, traits highly sought after in material science. SEO-optimized queries such as "how to handle nitroarylhydrazines safely" or "thermal stability of trifluoromethylphenylhydrazine" underscore user concerns about practical handling and performance metrics. These trends align with the broader shift toward sustainable and high-performance chemicals.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 2-Nitro-4-(trifluoromethyl)phenylhydrazine. Laboratories frequently explore "analytical methods for nitroarylhydrazine quantification" to ensure purity and consistency, especially in pharmaceutical-grade applications. The compound’s UV absorption properties also make it a candidate for photostability studies, addressing another trending topic: "light-sensitive chemical storage solutions."

Innovations in flow chemistry and microreactor technology have further amplified the relevance of 1513-50-4, enabling safer and more efficient large-scale synthesis. Discussions around "continuous processing of hazardous intermediates" often cite nitroarylhydrazines as case studies, emphasizing the need for process optimization. Additionally, the compound’s role in click chemistry and bioconjugation has attracted attention from biotech sectors, where precision and scalability are paramount.

Environmental considerations are another key focus area. Queries like "biodegradability of trifluoromethylphenylhydrazine" or "eco-friendly alternatives to nitroarylhydrazines" reflect industry efforts to balance performance with sustainability. Regulatory frameworks such as REACH and EPA guidelines increasingly influence the handling and disposal of such compounds, driving research into greener synthetic routes.

In summary, 2-Nitro-4-(trifluoromethyl)phenylhydrazine (CAS No. 1513-50-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—coupled with evolving safety and sustainability standards, ensure its continued relevance. By addressing trending queries and leveraging cutting-edge technologies, stakeholders can unlock new possibilities for this dynamic compound.